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pentane-3-thiol solubility in water and ethanol

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Pentane-3-thiol

CAS No.: 616-31-9

Cat. No.: S3343122

Solubility Data of Pentane-3-thiol

Solvent Solubility Temperature Notes | Source

Water 599.2 mg/L 25°C Experimental value [1]

Water Very slight Not specified Estimated [1]

Ethanol Soluble Not specified Based on experimental data [1] [2]

Key Characteristics and Experimental Context

The provided solubility data is consistent with the expected physical and chemical properties of pentane-3-
thiol.

e Molecular Structure: The molecule has a carbon chain with a thiol (-SH) group, contributing to its
hydrophobic nature [1]. The relatively high estimated logP (octanol-water partition coefficient) value
of 2.814 confirms its non-polar character and aligns with low water solubility [1].

¢ Handling and Safety: The compound is a flammable liquid with a flash point as low as 15°C (59°F)
[1] [3] [4]. Safety data sheets classify it with hazards including flammability, acute toxicity, and irritant
effects [2].

e Application Note: Pentane-3-thiol is used as a flavoring agent with a sulfurous, meaty, and brothy
odor and flavor [1]. It has a FEMA number of 4694 [1] [2], though one source notes the FDA no longer
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provides for its use as a synthetic flavoring substance [1].

Methodology Insight

The solubility value in water (599.2 mg/L at 25°C) is marked as an experimental estimate [1]. Standard

experimental methods for determining solubility include:

e Shake-Flask Method: The most direct method, involving stirring an excess of the compound with the
solvent in a sealed container at a constant temperature until equilibrium is reached. The
concentration of the solute in the saturated solution is then analyzed.

¢ Analytical Techniques: Following the shake-flask method, techniques like gas chromatography
(GC) or high-performance liquid chromatography (HPLC) are typically used to quantify the
concentration of the compound in the saturated aqueous solution accurately.

The relationship between the compound's structure and its solubility is logically connected, as illustrated

below:

Pentane-3-thiol
C5H12S

[Dominates
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Need Custom Synthesis?
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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